Cas no 1261571-33-8 (3-(5'-Chloro-2'-(trifluoromethyl)phenyl)propionaldehyde)

• Product Name: 3-(5'-Chloro-2'-(trifluoromethyl)phenyl)propionaldehyde
• CAS No: 1261571-33-8
• MF: C₁₀H₈ClF₃O
• MW: 236.618132591248
• CID: 4969434
• Update Time: 2023-08-24

3-(5'-Chloro-2'-(trifluoromethyl)phenyl)propionaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-(5'-Chloro-2'-(trifluoromethyl)phenyl)propionaldehyde

• Inchi： 1S/C10H8ClF3O/c11-8-3-4-9(10(12,13)14)7(6-8)2-1-5-15/h3-6H,1-2H2
• InChI Key： OSBFJGLHWUEUHL-UHFFFAOYSA-N
• SMILES： ClC1C=CC(C(F)(F)F)=C(C=1)CCC=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 217
• XLogP3: 3.1
• Topological Polar Surface Area: 17.1